Cas no 721418-13-9 (3-[Benzyl-(2-methoxy-phenyl)-sulfamoyl]-benzoic acid)

• Product Name: 3-[Benzyl-(2-methoxy-phenyl)-sulfamoyl]-benzoic acid
• CAS No: 721418-13-9
• MF: C₂₁H₁₉NO₅S
• MW: 397.444264650345
• CID: 3105482
• PubChem ID: 2396426
• Update Time: 2025-08-05

3-[Benzyl-(2-methoxy-phenyl)-sulfamoyl]-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[Benzyl-(2-methoxy-phenyl)-sulfamoyl]-benzoic acid
• MLS000417612
• 721418-13-9
• HMS2524E19
• 3-[benzyl(2-methoxyphenyl)sulfamoyl]benzoicacid
• 3-(Benzyl(2-methoxyphenyl)sulfamoyl)benzoic acid
• G35786
• AB00565437-02
• Z56862301
• EN300-04256
• 981-307-5
• SCHEMBL2119689
• CS-0219531
• 3-[benzyl-(2-methoxyphenyl)sulfamoyl]benzoic Acid
• 3-[benzyl(2-methoxyphenyl)sulfamoyl]benzoic acid
• AKOS034462052
• CHEMBL1376530
• SMR000242739

• Inchi： 1S/C21H19NO5S/c1-27-20-13-6-5-12-19(20)22(15-16-8-3-2-4-9-16)28(25,26)18-11-7-10-17(14-18)21(23)24/h2-14H,15H2,1H3,(H,23,24)
• InChI Key： UKEFWLFMSYKRRG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(N(C1C=CC=CC=1OC)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 397.09839388Da
• Monoisotopic Mass: 397.09839388Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 92.3Ų

Additional information on 3-[Benzyl-(2-methoxy-phenyl)-sulfamoyl]-benzoic acid

Introduction to 3-[Benzyl-(2-methoxy-phenyl)-sulfamoyl]-benzoic acid (CAS No: 721418-13-9)

3-[Benzyl-(2-methoxy-phenyl)-sulfamoyl]-benzoic acid, identified by its Chemical Abstracts Service (CAS) number 721418-13-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a benzoic acid core functionalized with a sulfamoyl group linked to a benzyl moiety and an o-methoxyphenyl group, contribute to its unique chemical and pharmacological properties.

The synthesis and characterization of 3-[Benzyl-(2-methoxy-phenyl)-sulfamoyl]-benzoic acid involve meticulous chemical methodologies that ensure high purity and yield. The benzoic acid moiety serves as a foundational scaffold, providing a platform for further functionalization. The sulfamoyl group, derived from the reaction of benzenesulfonyl chloride with an amine derivative, introduces a polar and hydrogen-bonding capable region to the molecule. This region is crucial for interactions with biological targets, such as enzymes and receptors, which are often involved in disease pathways.

The benzyl group and the o-methoxyphenyl group appended to the sulfamoyl moiety further modulate the electronic and steric properties of the compound. The benzyl group, known for its hydrophobicity and stability, can enhance the bioavailability of the molecule by improving its solubility in lipophilic environments. On the other hand, the o-methoxyphenyl group introduces a methoxy substituent at the ortho position relative to the phenolic hydroxyl group, which can influence electronic distribution and metabolic stability.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of 3-[Benzyl-(2-methoxy-phenyl)-sulfamoyl]-benzoic acid. Molecular docking studies have been conducted to evaluate its potential binding interactions with various biological targets. These studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and cancer progression. The sulfonamide core is particularly interesting as it has been shown to interact with active sites of enzymes through hydrogen bonding networks, thereby modulating their activity.

In vitro experiments have also been instrumental in elucidating the biological profile of 3-[Benzyl-(2-methoxy-phenyl)-sulfamoyl]-benzoic acid. Cell-based assays have demonstrated its ability to inhibit the proliferation of cancer cell lines by targeting key signaling pathways. For instance, studies indicate that this compound may interfere with the PI3K/Akt pathway, a critical mediator of cell survival and growth. Additionally, its potential role in modulating immune responses has been explored, suggesting therapeutic relevance in conditions involving chronic inflammation.

The structural diversity offered by 3-[Benzyl-(2-methoxy-phenyl)-sulfamoyl]-benzoic acid also makes it a valuable scaffold for structure-activity relationship (SAR) studies. By systematically modifying specific functional groups or substituents, researchers can gain insights into how structural changes influence biological activity. This approach has been instrumental in optimizing drug candidates for improved efficacy and reduced toxicity. The benzoic acid core provides a stable platform for such modifications while maintaining key pharmacophoric elements necessary for biological interaction.

Recent publications highlight the growing interest in sulfonamide derivatives as potential therapeutic agents. Several patents have been filed that describe novel synthetic routes to compounds similar to 3-[Benzyl-(2-methoxy-phenyl)-sulfamoyl]-benzoic acid, emphasizing their commercial viability and potential applications in drug development. These patents often detail innovative synthetic strategies that enhance yield and purity while reducing environmental impact.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs based on sulfonamide chemistry. This interest is driven by the proven efficacy of sulfonamides in treating various diseases and their favorable pharmacokinetic profiles. As such, compounds like 3-[Benzyl-(2-methoxy-phenyl)-sulfamoyl]-benzoic acid represent promising candidates for further development into novel therapeutics.

In conclusion, 3-[Benzyl-(2-methoxy-phenyl)-sulfamoyl]-benzoic acid (CAS No: 721418-13-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features enable diverse biological activities, making it a valuable tool for research in medicinal chemistry. With ongoing advancements in synthetic methodologies and computational biology, this compound is poised to play a crucial role in future drug development efforts.